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Compound of Interest

Compound Name: 2-Nonenoic acid

CAS No.: 29830-11-3

Cat. No.: B7769363

Get Quote

Executive Summary
This guide details the utilization of 2-Nonenoic acid (CAS 3760-11-0) as a functional

hydrophobe in the synthesis and formulation of novel surfactants. Unlike standard saturated

fatty acids (e.g., nonanoic acid), 2-nonenoic acid possesses an

-unsaturation (trans-2 double bond) adjacent to the carboxyl group. This structural rigidity alters
the critical packing parameter (CPP), enhances antimicrobial efficacy, and provides a reactive
site for Michael addition, enabling the creation of "gemini" or polymerizable surfactants.

This document is intended for formulation scientists and drug delivery researchers seeking to

modulate micellar morphology or introduce bioactivity into surfactant systems.

Physicochemical Profile & Mechanistic Insight[1]
The Structural Advantage
The defining feature of 2-nonenoic acid is the conjugated system formed by the alkene and

the carboxylic acid.
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Rigidity: The

hybridization at C2 and C3 prevents free rotation, creating a "kink" that is structurally distinct
from the cis double bonds found in typical unsaturated lipids (like oleic acid). This rigidity
near the headgroup affects the Krafft Point and Critical Micelle Concentration (CMC).

Reactivity: The electron-deficient alkene serves as a Michael acceptor, allowing the

conjugation of hydrophilic thiols or amines to generate novel amphiphiles under mild

conditions.

Comparative Properties Table
Property 2-Nonenoic Acid

Nonanoic Acid
(Control)

Impact on
Formulation

Formula
Unsaturation reduces

hydrophobicity slightly.

MW 156.22 g/mol 158.24 g/mol
Negligible difference

in mass balance.

Physical State
Liquid

(clear/yellowish)
Liquid (clear) Easy handling at RT.

pKa (approx) ~4.8 4.96
-unsaturation

increases acidity

(lower pKa).

Odor Profile Distinct, fatty/waxy Fatty, unpleasant

Requires masking or

purification for

cosmetic use.

Bioactivity
High (membrane

disruption)
Moderate

2-Nonenoic acid is a

potent

fungistat/bacteriostat.

Experimental Protocols
Protocol A: Synthesis of Sodium 2-Nonenoate (Anionic
Surfactant)
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Objective: To generate a water-soluble anionic surfactant for antimicrobial screening or

emulsion stabilization.

Materials:

2-Nonenoic acid (>95% purity)

Sodium Hydroxide (1.0 M standard solution)

Deionized Water (

)

pH Meter (calibrated)

Methodology:

Stoichiometric Calculation: Calculate the exact mass of NaOH required to neutralize the

acid.

Dispersion: Add 5.0 g (32 mmol) of 2-nonenoic acid to 40 mL of DI water in a jacketed

beaker at 25°C. Stir at 500 RPM. The acid will form an oily layer (immiscible).

Titration: Slowly add 1.0 M NaOH while monitoring pH.

Observation: As the salt forms, the solution will clarify.

Endpoint: Target pH 8.5 - 9.0. Do not exceed pH 10 to avoid excess ionic strength which

can artificially lower CMC.

Lyophilization: Freeze-dry the resulting clear solution to obtain Sodium 2-Nonenoate as a

white, hygroscopic powder.

Validation:

Reconstitute at 10% w/v. Solution must be optically clear.

Verify absence of free acid via FTIR (disappearance of -COOH stretch at 1700
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, appearance of -COO- antisym/sym stretches).

Protocol B: Chemo-Enzymatic Synthesis of 2-Nonenoyl-
Glucose (Non-ionic Surfactant)
Objective: To synthesize a biocompatible sugar ester surfactant for drug delivery applications,

leveraging the selectivity of lipases to avoid protecting group chemistry.

Workflow Diagram:

Substrates:
2-Nonenoic Acid +

Glucose

Solvent System:
tert-Butanol/Pyridine

(Sieves 4Å)

 Dissolve 
Catalyst Addition:

Novozym 435
(Immobilized Lipase B)

 Add 
Incubation:

60°C, 48 Hours
Orbital Shaking

 Esterification 
Purification:

Filtration (Remove Enz)
Column Chromatography

 Crude Extract Final Product:
6-O-(2-Nonenoyl)-D-Glucose

 Yield ~60% 

Click to download full resolution via product page

Caption: Chemo-enzymatic workflow for synthesizing non-ionic sugar esters from 2-nonenoic
acid.

Step-by-Step Procedure:

Preparation: In a sealed vial, dissolve Glucose (1 eq) and 2-Nonenoic acid (3 eq) in dry tert-

butanol. Add 5% (v/v) pyridine to improve sugar solubility if necessary.

Drying: Add activated 4Å molecular sieves to scavenge water (driving equilibrium toward

ester).

Catalysis: Add Candida antarctica Lipase B (immobilized, e.g., Novozym 435) at 10% w/w

relative to substrates.

Incubation: Shake at 60°C for 48 hours.

Work-up: Filter off the enzyme and molecular sieves. Evaporate solvent under reduced

pressure.

Purification: Purify via silica gel chromatography (Eluent: Chloroform/Methanol gradient) to

isolate the mono-ester.
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Characterization Protocol: CMC Determination
Objective: Determine the Critical Micelle Concentration (CMC) of Sodium 2-Nonenoate using

surface tension tensiometry.

Method: Wilhelmy Plate Method.

Stock Preparation: Prepare a 500 mM stock solution of Sodium 2-Nonenoate in DI water.

Dosing: Sequentially dose the stock into a vessel containing pure DI water.

Measurement: Measure surface tension (

) after each addition once equilibrium is reached (variation < 0.1 mN/m over 30s).

Analysis: Plot

vs.

.

The CMC is the intersection of the linear decline and the plateau.

Expected Range: For C9 salts, CMC is typically high (0.1 - 0.2 M). The trans-double bond

may shift this slightly higher due to increased solubility compared to the saturated chain.

Micellization Logic Diagram:
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Thermodynamic Drivers

Monomeric State
(Below CMC)

Adsorption at Interface

Saturation of Interface
Min Surface Tension

 Concentration Increase 
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(Above CMC)

Bulk Self-Assembly

 Hydrophobic Effect Dominates 

Entropy Gain
(Water Release)

Repulsion
(Headgroup Charge)

Opposes

Click to download full resolution via product page

Caption: Thermodynamic progression of surfactant monomers to micellar aggregates.

Safety & Handling
Hazard Identification: 2-Nonenoic acid is a skin and eye irritant. It is corrosive in

concentrated form.

Odor Control: The compound has a pervasive, fatty-waxy odor (associated with aged body

odor). All synthesis should be performed in a fume hood. Glassware should be washed with

an alkaline solution (NaOH) to convert residual acid to the non-volatile salt form before

removal from the hood.

Storage: Store under nitrogen at 4°C to prevent auto-oxidation of the double bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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